Cas no 1805383-71-4 (3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805383-71-4
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866072
• Update Time: 2025-05-26

3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-2-6-7(10)4(3-14)1-5(13-6)8(11)12/h1,8,14H,2-3H2
• InChI Key： OVPHIIJMQPKGJK-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NC(C(F)F)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol

Introduction to 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805383-71-4)

3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805383-71-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its brominated and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol consists of a pyridine core substituted with a bromo group at the 3-position, a bromomethyl group at the 2-position, and a difluoromethyl group at the 6-position. The presence of these halogenated functional groups enhances its reactivity, making it an ideal candidate for further chemical modifications. The methanol moiety at the 4-position provides a nucleophilic site for reactions such as nucleophilic substitution and condensation, further expanding its synthetic utility.

In recent years, there has been growing interest in the development of small molecule inhibitors for cancer therapy. 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol has been explored as a key intermediate in the synthesis of kinase inhibitors, which are known to play a crucial role in regulating cell proliferation and survival. Studies have demonstrated that compounds derived from this scaffold exhibit potent activity against various kinases, including those involved in tyrosine kinase signaling pathways. These pathways are frequently dysregulated in cancer cells, making them attractive targets for therapeutic intervention.

One notable application of 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol is in the synthesis of small molecule inhibitors targeting Bruton's tyrosine kinase (BTK). BTK is a key enzyme in B-cell signaling and is overexpressed in certain types of leukemia and lymphoma. Inhibitors of BTK have shown significant promise in clinical trials for treating these conditions. The bromomethyl and difluoromethyl groups in 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol allow for the facile introduction of additional functional groups that can enhance binding affinity and selectivity against BTK.

Furthermore, 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol has been utilized in the development of agrochemicals, particularly in the synthesis of novel herbicides and fungicides. The halogenated substituents contribute to the bioactivity of these compounds by improving their lipophilicity and metabolic stability. Recent research has highlighted the potential of this compound as a precursor for environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

The synthetic utility of 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol extends beyond pharmaceuticals and agrochemicals. It has also been employed in materials science, where it serves as a building block for organic semiconductors and liquid crystals. The presence of bromo and difluoromethyl groups allows for further functionalization through cross-coupling reactions, enabling the design of complex molecular architectures with tailored electronic properties.

In conclusion, 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805383-71-4) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in the synthesis of biologically active molecules, particularly those targeting cancer and infectious diseases. As research continues to uncover new applications for this compound, its importance in advancing both medicinal chemistry and materials science is likely to grow even further.